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Compound of Interest

Compound Name:
3-Chloro-1-(3-thienyl)-1-

propanone

Cat. No.: B8535820

Get Quote

Executive Summary
3-Chloro-1-(3-thienyl)-1-propanone (CAS: 39637-86-6) is a

-chloroketone intermediate used in organic synthesis.[1] Its disposal requires strict adherence
to Halogenated Organic Waste protocols.

CRITICAL WARNING: This compound is a precursor to vinyl ketones (Michael acceptors). DO

NOT mix with strong bases (e.g., NaOH, KOH, organic amines) in waste streams. Basic

conditions trigger HCl elimination, resulting in rapid polymerization, heat generation, and the

formation of highly toxic, volatile vinyl thienyl ketones.

Chemical Profile & Hazard Identification
Understanding the "Enemy": The specific structural features that dictate safety.
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Feature Specification Operational Implication

CAS Number 39637-86-6
Unique identifier for waste

manifests.[1]

Structure -chloroketone on thiophene

ring

Alkylating Agent: High toxicity;

potential carcinogen/mutagen.

Physical State Low-melting solid or oil
May exist as a sludge; requires

wide-mouth containers.[1]

Reactivity Base-Sensitive
Elimination Risk: Converts to

vinyl ketone at pH > 8.

Elements
Carbon, Hydrogen, Chlorine,

Sulfur, Oxygen

Incineration Requirement:

Must be burned in a facility

with scrubbers for HCl and

SOx.

The Mechanism of Hazard (Why we segregate)
Unlike simple halogenated solvents (e.g., DCM), this compound is chemically active.[1] Under

basic conditions, it undergoes E1cB elimination:
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Figure 1: Mechanism of base-catalyzed elimination.[1] This reaction is exothermic and

generates a more toxic species.

Pre-Disposal Stabilization & Packaging
Before the waste leaves your hood, it must be stabilized.
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A. Segregation
DO NOT combine with general organic solvent waste if that waste contains bases (e.g.,

pyridine, triethylamine, caustic washes).

DO NOT combine with oxidizers (peroxides, nitric acid). The sulfur in the thiophene ring can

be oxidized, potentially violently.

B. Packaging Protocol
Primary Container: Use a chemically resistant container (Amber Glass or HDPE).

Why Amber? Thiophene derivatives can be light-sensitive; degradation products may

increase pressure.

Solvent Dilution (Optional but Recommended):

If the material is a sludge or solid residue, dissolve it in a minimal amount of

Dichloromethane (DCM) or Ethyl Acetate.

Note: DCM is preferred as it already directs the material to the Halogenated Waste

stream.

Labeling:

Must be labeled "Hazardous Waste - Halogenated Organic".[1]

Add constituent text: "Contains 3-Chloro-1-(3-thienyl)-1-propanone, Sulfur, Chlorine".[1]

Add Hazard Warning: "TOXIC / IRRITANT".

Disposal Workflow
Follow this decision matrix to determine the correct waste stream.
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Figure 2: Disposal Decision Matrix ensuring routing to incineration capable of handling acid

gases.

Regulatory & Logistics (US/EU Focus)
Waste Classification

RCRA (USA): This compound is not specifically "P" or "U" listed. However, it must be

characterized based on its properties.

Characteristic: Likely Toxic (if leachable) and Halogenated.[1]

Waste Code: If dissolved in spent halogenated solvents, use F002. If pure, classify as

D001 (if ignitable liquid) or general Hazardous Waste.

European Waste Code (EWC):

07 01 03* (organic halogenated solvents, washing liquids and mother liquors).

Transportation (DOT/ADR)
If transporting pure material for disposal:

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (contains 3-Chloro-1-(3-
thienyl)-1-propanone) OR Toxic liquid, organic, n.o.s.[1]

Note: Due to the alkylating nature, "Corrosive" (Class 8) or "Toxic" (Class 6.1) are the most

appropriate generic classifications in the absence of specific testing.

UN Number: UN 3265 (Corrosive) or UN 2810 (Toxic).[1]

Packing Group: II or III (Assume II for safety).

Emergency Response Protocols
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Scenario Immediate Action

Skin Contact

Lachrymator/Alkylator Risk. Wash immediately

with soap and water for 15+ minutes.[1] Do not

use organic solvents (ethanol) on skin, as they

may increase absorption.

Eye Contact

Rinse cautiously with water for 15 minutes.[2]

Remove contact lenses.[2][3] Seek immediate

medical attention (Risk of corneal damage).[4]

Spill (Liquid)

1. Evacuate area. 2. Don PPE (Nitrile gloves +

Tyvek sleeves). 3. Absorb with Vermiculite or

Sand. 4. DO NOT use basic spill kits (e.g.,

sodium carbonate) to avoid generating toxic

fumes.

Fire

Use CO2 or Dry Chemical. Warning:[1]

Combustion produces HCl (Hydrochloric Acid)

and SOx (Sulfur Oxides).[1] Wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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